2-Chloro-N,N-dimethylquinazolin-4-amine
Cat. No. B1354639
M. Wt: 207.66 g/mol
InChI Key: DTTPDWSQHPZGEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08541421B2
Procedure details
Prepared as in Example 38 from 2,4-dichloroquinazoline and dimethylamine. 1H NMR (400 MHz, CDCl3) δ3.42 (s, 6H), 7.42-7.39 (m, 1H), 7.72-7.70 (m, 1H), 7.79-7.77 (m, 1H), 8.03-8.01 (m, 1H). MS 208 (MH+).
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:11]=[C:10](Cl)[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.[CH3:13][NH:14][CH3:15]>>[Cl:1][C:2]1[N:11]=[C:10]([N:14]([CH3:15])[CH3:13])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC2=CC=CC=C2C(=N1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CNC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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Smiles
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ClC1=NC2=CC=CC=C2C(=N1)N(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
